Cas no 2229145-28-0 (5-(1-phenylethyl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-phenylethyl)-1,2-oxazol-4-amine
• CAS No: 2229145-28-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6335718
• PubChem ID: 165619182
• Update Time: 2025-11-01

5-(1-phenylethyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenylethyl)-1,2-oxazol-4-amine
• 2229145-28-0
• EN300-1861853

• Inchi： 1S/C11H12N2O/c1-8(9-5-3-2-4-6-9)11-10(12)7-13-14-11/h2-8H,12H2,1H3
• InChI Key： IMMZZIYVKSIAKQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1-phenylethyl)-1,2-oxazol-4-amine

Introduction to 5-(1-phenylethyl)-1,2-oxazol-4-amine (CAS No: 2229145-28-0)

5-(1-phenylethyl)-1,2-oxazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229145-28-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of an amine functional group and a phenylethyl side chain in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The oxazole ring, characterized by a five-membered aromatic cycle containing two oxygen atoms, is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The incorporation of nitrogen into the ring system enhances its potential as a pharmacophore, facilitating hydrogen bonding and electrostatic interactions with protein receptors. In the case of 5-(1-phenylethyl)-1,2-oxazol-4-amine, the phenylethyl group introduces additional hydrophobicity and steric bulk, which can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 5-(1-phenylethyl)-1,2-oxazol-4-amine may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory responses, neurodegenerative diseases, and cancer pathways. The phenylethyl moiety is particularly noteworthy, as it has been shown to enhance solubility and bioavailability when incorporated into drug molecules.

The synthesis of 5-(1-phenylethyl)-1,2-oxazol-4-amine involves multi-step organic reactions that typically begin with the formation of the oxazole core. Common synthetic routes include condensation reactions between β-ketoesters or β-diketones with hydroxamic acids or derivatives under acidic or basic conditions. The introduction of the phenylethyl group is often achieved through nucleophilic substitution or cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's versatility and adaptability to different chemical transformations.

In vitro studies have begun to explore the pharmacological potential of 5-(1-phenylethyl)-1,2-oxazol-4-amine. Initial findings indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The oxazole ring's ability to engage with heme groups in enzymes like cyclooxygenase (COX) suggests possible applications in pain management and anti-inflammatory therapies. Additionally, the phenylethyl side chain may contribute to interactions with membrane-bound receptors, offering avenues for treating neurological disorders.

The compound's structural features also make it an attractive intermediate for derivative synthesis. By modifying either the oxazole ring or the phenylethyl group, chemists can generate libraries of analogs with tailored biological activities. For instance, replacing the phenylethyl moiety with other aryl or alkyl groups could alter metabolic stability or target specificity. Such modifications are crucial for optimizing lead compounds during drug development pipelines.

From a regulatory perspective, 5-(1-phenylethyl)-1,2-oxazol-4-amine (CAS No: 2229145-28-0) does not fall under any restricted categories such as hazardous materials or controlled substances. Its classification as a research chemical allows for broad exploration in academic and industrial settings without stringent regulatory barriers. However, standard laboratory practices must be followed to ensure safety during handling and experimentation.

The growing interest in heterocyclic compounds like 5-(1-phenylethyl)-1,2-oxazol-4-amine reflects broader trends in medicinal chemistry toward designing molecules with enhanced target engagement and reduced toxicity. Collaborative efforts between synthetic chemists and biologists are essential for translating promising findings from preclinical studies into viable therapeutic agents. As computational tools continue to improve, virtual screening methods will play an increasingly critical role in identifying novel derivatives of this compound.

Future research directions may focus on exploring 5-(1-phenylethyl)-1,2-oxazol-4-amines potential as a scaffold for kinase inhibitors or antiviral agents. The oxazole core's ability to mimic natural substrates or bind deeply into active sites makes it an ideal candidate for structure-based drug design. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes for this compound, aligning with global efforts toward environmentally responsible pharmaceutical production.

In conclusion,5-(1 Phenylethyl)-1 2 Oxazol 4 Amines (CAS No: 2229145 28 0) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing new treatments across multiple therapeutic areas while adhering to safety and regulatory standards. As scientific understanding evolves,this compound will likely continue to inspire innovative studies that push the boundaries of drug discovery.